
Proper Disposal Procedures for HS79

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: HS79

Cat. No.: B1243084 Get Quote

It is important to note that "HS79" does not correspond to a universally recognized chemical

identifier. However, the designation has been associated with various commercial products,

each with distinct compositions and associated hazards. This guide provides disposal

procedures based on the potential hazardous characteristics identified in safety data sheets

(SDS) for products labeled "HS79" or similar, including flammable liquids, special cleaners, and

concentrates.

Immediate Safety and Handling Precautions
Before handling any substance labeled HS79, it is crucial to consult the specific product's

Safety Data Sheet (SDS). General precautions include:

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles, and

appropriate protective clothing. In case of inadequate ventilation, respiratory protection may

be necessary.[1][2]

Safe Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or spray.

Use in a well-ventilated area and keep away from heat, sparks, open flames, and hot

surfaces.[1][3] Smoking should be strictly prohibited in handling areas.[1][3]

Storage: Store in a tightly closed original container in a dry, well-ventilated place, away from

incompatible materials.[1] Flammable liquid storage areas are recommended for flammable

variants.[1]

Spill and Emergency Procedures
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In the event of a spill or accidental release:

Small Spills: For small spills, use absorbent materials like sand or earth to contain the

leakage.[3]

Large Spills: For larger incidents, remove all sources of ignition and ensure adequate

ventilation.[3] Personnel should be removed to a safe area.[3]

Environmental Protection: Prevent the substance from entering soil, subsoil, surface water,

or drains.[3]

First Aid:

If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[1][2]

If Inhaled: Move the person to fresh air and seek medical attention if symptoms persist.[2]

[4]

On Skin: Remove contaminated clothing immediately and rinse the skin with water.[2] If

irritation continues, consult a doctor.[4]

In Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[2]

Step-by-Step Disposal Plan
Disposal of HS79 waste must be conducted in accordance with local, regional, national, and

international regulations.[2] Improper disposal is illegal and can lead to serious environmental

and health consequences.[5]

Waste Identification and Collection:

Collect all HS79 waste in sturdy, leak-proof containers that are compatible with the

material.[6][7]

The container must be clearly labeled as "Hazardous Waste" with the complete chemical

name(s) in English.[7] Chemical abbreviations are not acceptable.[7]
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Do not mix HS79 waste with other incompatible wastes.[6][7]

Container Management:

Keep waste containers closed at all times, except when adding waste.[6][7]

Store waste containers in a designated secondary containment area to prevent spills from

spreading.[6]

Ensure containers are in good condition, with no rust or leaks.[7]

Disposal of Empty Containers:

Thoroughly empty all contents from the container.[5][6]

The first rinse of the container must be collected and disposed of as hazardous waste.[6]

Subsequent rinses with water should be followed by air-drying.[7]

All labels on the container must be obliterated or removed before the container is

discarded as solid waste.[5][6]

Arranging for Pickup and Disposal:

Contact a certified hazardous waste disposal company or your institution's Environmental

Health and Safety (EHS) department to schedule a waste pickup.[6][7]

Do not dispose of HS79 waste by pouring it down the sink, in the regular trash, or by

allowing it to evaporate.[5][6]

Quantitative Data Summary
The following table summarizes the key hazard classifications found across various products

identified as "HS79" or with similar names. This data is essential for understanding the risks

and ensuring proper handling and disposal.
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Hazard Category Hazard Statements GHS Pictogram

Flammability
H226: Flammable liquid and

vapour.[1][3]
🔥

Health Hazards

H304: May be fatal if

swallowed and enters airways.

[1] H317: May cause an

allergic skin reaction.[3] H336:

May cause drowsiness or

dizziness.[1] H351: Suspected

of causing cancer.[3] H372:

Causes damage to organs

through prolonged or repeated

exposure.[1]

💀, ❤️, !

Environmental Hazards
H411: Toxic to aquatic life with

long lasting effects.[1][3]
🌳

Logical Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of HS79
waste, from initial handling to final disposal.
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HS79 Disposal Workflow

On-Site Management

Off-Site Disposal

Identify HS79 Waste

Don Appropriate PPE

Safety First
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Store in Secondary Containment

Secure Storage

Contact EHS/Waste Disposal Service

Full or Expired

Waste Pickup by Authorized Personnel

Transport to Licensed Facility

Treatment/Neutralization (if applicable)

Final Disposal (e.g., Incineration)

Compliant with Regulations

Click to download full resolution via product page

Caption: This diagram outlines the procedural flow for the safe disposal of HS79 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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